Cas no 128465-01-0 (4-Pyrimidinecarbonitrile,hexahydro-2-thioxo-(9CI))
128465-01-0 structure
Product name:4-Pyrimidinecarbonitrile,hexahydro-2-thioxo-(9CI)
4-Pyrimidinecarbonitrile,hexahydro-2-thioxo-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarbonitrile,hexahydro-2-thioxo-(9CI)
- 2-Thioxohexahydro-4-pyrimidinecarbonitrile
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Computed Properties
- Exact Mass: 141.03621
- Monoisotopic Mass: 141.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 79.9Ų
Experimental Properties
- PSA: 47.85
4-Pyrimidinecarbonitrile,hexahydro-2-thioxo-(9CI) Related Literature
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Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Hazel A. Sparkes,Paul R. Raithby,Eric Clot,Gregory P. Shields,James A. Chisholm,Frank H. Allen CrystEngComm, 2006,8, 563-570
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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